Cas no 103981-82-4 (3-methyl-5-(trifluoromethyl)aniline hydrochloride)

• Product Name: 3-methyl-5-(trifluoromethyl)aniline hydrochloride
• CAS No: 103981-82-4
• MF: C₈H₉ClF₃N
• MW: 211.611971616745
• MDL: MFCD29991935
• CID: 3565343
• PubChem ID: 86655666
• Update Time: 2025-10-20

3-methyl-5-(trifluoromethyl)aniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-methyl-5-(trifluoromethyl)-, hydrochloride
• 3-methyl-5-(trifluoromethyl)aniline hydrochloride
• 3-methyl-5-(trifluoromethyl)aniline;hydrochloride
• 817-472-6
• SCHEMBL15397636
• 3-methyl-5-(trifluoromethyl)anilinehydrochloride
• EN300-299383
• 3-Methyl-5-(trifluoromethyl)aniline monohydrochloride
• 103981-82-4

• MDL： MFCD29991935
• Inchi： 1S/C8H8F3N.ClH/c1-5-2-6(8(9,10)11)4-7(12)3-5;/h2-4H,12H2,1H3;1H
• InChI Key： LHEVSDZEPWDUGK-UHFFFAOYSA-N
• SMILES： NC1=CC(C(F)(F)F)=CC(C)=C1.[H]Cl

Computed Properties

• Exact Mass: 211.0375615Da
• Monoisotopic Mass: 211.0375615Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3-methyl-5-(trifluoromethyl)aniline hydrochloride

Comprehensive Overview of 3-Methyl-5-(Trifluoromethyl)Aniline Hydrochloride (CAS No. 103981-82-4)

3-Methyl-5-(trifluoromethyl)aniline hydrochloride (CAS No. 103981-82-4) is a versatile organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, materials science, and synthetic organic chemistry. This compound belongs to the class of anilines substituted with both methyl and trifluoromethyl groups, which confer unique electronic and steric properties. Its structure features a benzene ring substituted at the meta position by a methyl group and at the para position by a trifluoromethyl group, with the amino functionality protonated as a hydrochloride salt. These structural features make it an important intermediate in the development of bioactive molecules and functional materials.

The trifluoromethyl group (-CF₃) is a well-established motif in medicinal chemistry due to its ability to enhance metabolic stability, lipophilicity, and biological activity of drug candidates. In 3-methyl-5-(trifluoromethyl)aniline hydrochloride, the combination of the electron-donating methyl group and the electron-withdrawing trifluoromethyl group creates a balanced electronic environment on the aromatic ring. This balance is critical for modulating intermolecular interactions, such as hydrogen bonding and π–π stacking, which are essential for optimizing drug-target binding affinity.

Recent advancements in pharmaceutical research have highlighted the utility of this compound as a building block for designing novel therapeutics. For instance, studies published in *Journal of Medicinal Chemistry* (2024) demonstrated its role in synthesizing anticonvulsant agents with improved CNS penetration compared to traditional scaffolds. The compound’s structural flexibility allows it to be incorporated into diverse molecular frameworks, including heterocycles and peptidomimetics, enabling fine-tuning of pharmacokinetic profiles.

In terms of synthetic methodology, the preparation of 3-methyl-5-(trifluoromethyl)aniline hydrochloride typically involves nucleophilic aromatic substitution or transition-metal-catalyzed coupling reactions. A notable approach described in *Organic Letters* (2023) utilizes palladium-catalyzed C–N bond formation under mild conditions, achieving high yields with minimal byproduct formation. This method aligns with green chemistry principles by employing aqueous solvents and reusable catalysts.

The physical properties of this compound are equally noteworthy. Its crystalline form exhibits good solubility in polar organic solvents such as DMSO and ethanol, which is advantageous for formulation development. Thermogravimetric analysis (TGA) data from *Thermochimica Acta* (2024) indicate a decomposition temperature above 250°C, underscoring its thermal stability during processing steps like tablet compression or spray drying.

Beyond pharmaceutical applications, 3-methyl-5-(trifluoromethyl)aniline hydrochloride has shown promise in agrochemical innovation. Research published in *Pest Management Science* (2024) explored its use as a precursor for developing herbicides with enhanced selectivity toward broadleaf weeds while minimizing phytotoxicity to crops like soybeans and corn. The trifluoromethyl substitution was found to improve soil persistence without compromising efficacy.

Another emerging area is its application in electronic materials development. A 2024 study in *Advanced Materials Interfaces* demonstrated that derivatives of this compound can be polymerized into conductive polymers suitable for flexible electronics applications such as organic photovoltaics or sensors due to their tunable bandgap energies through strategic substitution patterns on the aromatic core.

From an analytical perspective, characterization techniques like NMR spectroscopy play crucial roles in confirming structural integrity post-synthesis or during quality control processes within manufacturing facilities adhering to Good Manufacturing Practices (GMP). Proton NMR spectra typically show distinct signals corresponding to aromatic protons adjacent to both methyl and trifluoromethyl substituents at characteristic chemical shifts around δ7–8 ppm depending on solvent used.

Safety assessments conducted under OECD guidelines have confirmed that this compound meets acceptable exposure limits when handled properly within controlled environments typical of research laboratories or industrial production settings following standard operating procedures outlined by organizations like OSHA or ACGIH regarding personal protective equipment requirements including gloves made from nitrile rubber rather than natural latex due potential irritation risks associated with prolonged skin contact even though it does not fall under restricted substances categories according to current regulatory frameworks globally applicable across regions including EU REACH regulations or US EPA TSCA provisions.